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Compound of Interest

3-Amino-N,N-diethylpropanamide
Compound Name:
hydrochloride

cat. No.: B1287892

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a concise summary of the known molecular and physical
properties of 3-Amino-N,N-diethylpropanamide hydrochloride (CAS No: 34105-56-1). The
document collates fundamental data regarding its molecular structure, weight, and other
chemical identifiers. It is intended to serve as a foundational reference for researchers and
professionals in the fields of chemistry and drug development. It is important to note that
publicly available information regarding detailed experimental protocols, biological activities,
and associated signaling pathways for this specific compound is limited, suggesting it is
primarily utilized as a chemical intermediate.

Molecular Structure and Properties

3-Amino-N,N-diethylpropanamide hydrochloride is the hydrochloride salt of 3-Amino-N,N-
diethylpropanamide. The presence of the hydrochloride salt increases the compound's stability
and solubility in aqueous solutions.

Molecular Structure:

The 2D structure of the cation of 3-Amino-N,N-diethylpropanamide is as follows, with the
hydrochloride being an ionic bond between the amine and the chloride ion.
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Caption: 2D molecular structure of the 3-Amino-N,N-diethylpropanamide cation.

Quantitative Data Summary

The following table summarizes the key quantitative data for 3-Amino-N,N-
diethylpropanamide hydrochloride and its corresponding free base.

3-Amino-N,N- 3-Amino-N,N-

Property diethylpropanamid  diethylpropanamid Reference(s)
e Hydrochloride e (Free Base)
3-amino-N,N-

) ) 3-amino-N,N-
IUPAC Name diethylpropanamide;h ] ) [1]
) diethylpropanamide
ydrochloride

Molecular Formula C7H17CIN20 C7H16N20 [1]

Molecular Weight 180.68 g/mol 144.21 g/mol [1]

CAS Number 34105-56-1 71274-45-8 [1]

Physical Form Solid, Crystalline Not Specified
CCN(CC)C(=0O)CCN.

SMILES ol CCN(CC)C(=0)CCN [1]
LZRWOYMCZBMHK PWFPMYPZAVNQQK

InChl Key [1]
W-UHFFFAOYSA-N -UHFFFAOYSA-N

Experimental Protocols

A thorough review of scientific literature and chemical databases did not yield specific, detailed
experimental protocols for the synthesis of 3-Amino-N,N-diethylpropanamide hydrochloride.
The compound is commercially available from various suppliers, indicating that synthetic routes
exist, but they are not well-documented in public sources. General methods for the synthesis of
B-alaninamides often involve the reaction of a corresponding a-amino acid or its ester with
cyanoacetic acid followed by catalytic hydrogenation.

Biological Activity and Signaling Pathways
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Currently, there is no available information in peer-reviewed literature regarding the biological
activity, mechanism of action, or any associated signaling pathways for 3-Amino-N,N-
diethylpropanamide hydrochloride. The hazard information for the free base indicates it is
harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.
However, these are general toxicity warnings and do not imply any specific therapeutic or
biological function. The absence of such data suggests the compound is not currently a subject
of significant biological or pharmaceutical research.

Conclusion

3-Amino-N,N-diethylpropanamide hydrochloride is a chemical compound with well-defined
molecular characteristics. While its structure and basic properties are known, there is a notable
lack of in-depth research into its synthesis, biological function, and potential applications in
drug development. For researchers considering the use of this compound, it is recommended
to source it from a commercial supplier and to perform internal validation and characterization,
as detailed analytical data is not widely available. Further research would be necessary to
elucidate any potential biological activity and to develop detailed experimental protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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